Cas no 716358-44-0 (2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid)
716358-44-0 structure
Product Name:2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid
CAS No:716358-44-0
MF:C5H8N4O2
MW:156.14262008667
CID:5717214
PubChem ID:53261193
Update Time:2023-10-15
2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid
- SCHEMBL3299141
- 716358-44-0
- EN300-1723121
- 2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid
-
- Inchi: 1S/C5H8N4O2/c1-5(2,4(10)11)3-6-8-9-7-3/h1-2H3,(H,10,11)(H,6,7,8,9)
- InChI Key: MINPAAYUJLDDTK-UHFFFAOYSA-N
- SMILES: OC(C(C1N=NNN=1)(C)C)=O
Computed Properties
- Exact Mass: 156.06472551g/mol
- Monoisotopic Mass: 156.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 91.8Ų
2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1723121-0.05g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 0.05g |
$437.0 | 2023-09-20 | |
| Enamine | EN300-1723121-0.1g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 0.1g |
$570.0 | 2023-09-20 | |
| Enamine | EN300-1723121-0.25g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 0.25g |
$813.0 | 2023-09-20 | |
| Enamine | EN300-1723121-0.5g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 0.5g |
$1280.0 | 2023-09-20 | |
| Enamine | EN300-1723121-1.0g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 1g |
$1643.0 | 2023-06-04 | |
| Enamine | EN300-1723121-2.5g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 2.5g |
$3220.0 | 2023-09-20 | |
| Enamine | EN300-1723121-5.0g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 5g |
$4764.0 | 2023-06-04 | |
| Enamine | EN300-1723121-10.0g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 10g |
$7065.0 | 2023-06-04 | |
| Enamine | EN300-1723121-1g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 1g |
$1643.0 | 2023-09-20 | |
| Enamine | EN300-1723121-5g |
2-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)propanoic acid |
716358-44-0 | 95% | 5g |
$4764.0 | 2023-09-20 |
2-Methyl-2-(1h-1,2,3,4-tetrazol-5-yl)propanoic acid Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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